Cas no 111832-40-7 (Benzenepropanoic acid, a-methylene-, 1,1-dimethylethylester)

• Product Name: Benzenepropanoic acid, a-methylene-, 1,1-dimethylethylester
• CAS No: 111832-40-7
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 129423
• PubChem ID: 14789255
• Update Time: 2025-04-18

Benzenepropanoic acid, a-methylene-, 1,1-dimethylethylester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a-methylene-, 1,1-dimethylethylester
• 2-BENZYL ACRYLIC ACID TER-BUTYL ESTER
• tert-butyl 2-benzylprop-2-enoate
• 1-(tert-butoxycarbonyl)-1-benzylethene
• 2-Benzyl Acrylic acid tert-butyl ester
• ACMC-20mev9
• AGN-PC-002K1H
• CTK4A7542
• SureCN4976027
• t-butyl 2-benzylacrylate
• tert-butyl 2-benzylacrylate
• DTXSID30564044
• SCHEMBL4976027
• 111832-40-7
• AKOS015890416

• Inchi： 1S/C14H18O2/c1-11(13(15)16-14(2,3)4)10-12-8-6-5-7-9-12/h5-9H,1,10H2,2-4H3
• InChI Key： LVHOUHSAOSOKQK-UHFFFAOYSA-N
• SMILES： O(C(C(=C)CC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 218.13074
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 3.12700